Cas no 128537-44-0 (4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester)
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylic acid ethyl ester is a pyrazole-based ester compound with applications in pharmaceutical and agrochemical research. Its structure features a chloro-substituted pyrazole core, enhancing reactivity for further functionalization. The ethyl ester group improves solubility in organic solvents, facilitating synthetic modifications. The 2-methylpropyl side chain contributes to lipophilicity, which may influence bioavailability in drug development. This compound serves as a versatile intermediate in heterocyclic chemistry, particularly for constructing biologically active molecules. Its stability under standard storage conditions ensures reliable handling in laboratory settings. Researchers value its potential as a precursor for developing novel pyrazole derivatives with tailored properties.
128537-44-0 structure
Product Name:4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester
CAS No:128537-44-0
MF:C11H17ClN2O2
MW:244.717881917953
CID:63946
PubChem ID:14793343
Update Time:2025-06-07
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-chloro-3-isobutyl-1-methyl-1H-pyrazole-5-carboxylate
- 4-CHLORO-1-METHYL-3-(2-METHYLPROPYL)-1H-. PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
- ethyl 4-chloro-2-methyl-5-(2-methylpropyl)pyrazole-3-carboxylate
- 1H-Pyrazole-5-carboxylicacid,4-chloro-1-methyl-3-(2-methylpropyl)-,ethyl ester
- 4-CHLORO-1-METHYL-3-(2-METHYLPROPYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
- 1H-Pyrazole-5-carboxylic acid, 4-chloro-1-methyl-3-(2-methylpropyl)-, ethyl ester
- 128537-44-0
- N-(3-Chloropropyl)4-bromobenzenesulfonamide
- DTXSID00564096
- Ethyl 4-chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylate
- 4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester
-
- Inchi： 1S/C11H17ClN2O2/c1-5-16-11(15)10-9(12)8(6-7(2)3)13-14(10)4/h7H,5-6H2,1-4H3
- InChI Key： GUECSZIEWZBYPF-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OCC)N(C)N=C1CC(C)C
Computed Properties
- Exact Mass: 244.09800
- Monoisotopic Mass: 244.0978555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 340.5 °C at 760 mmHg
- Flash Point: 159.7 °C
- Refractive Index: 1.53
- PSA: 44.12000
- LogP: 2.44870
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C278890-50mg |
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester |
128537-44-0 | 50mg |
$ 185.00 | 2022-04-01 | ||
| TRC | C278890-100mg |
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester |
128537-44-0 | 100mg |
$ 305.00 | 2022-04-01 | ||
| TRC | C278890-250mg |
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester |
128537-44-0 | 250mg |
$ 605.00 | 2022-04-01 |
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
128537-44-0 (4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
